3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride

• IUPAC Name: 3-methyl-2-oxo-1,3-benzoxazole-6-sulfonyl chloride
• InChI: InChI=1S/C8H6ClNO4S/c1-10-6-3-2-5(15(9,12)13)4-7(6)14-8(10)11/h2-4H,1H3
• InChI Key: MRSCMVKREGBNOW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)Cl)OC1=O
• Molecular Formula: C8H6ClNO4S
• DSSTOX Substance ID: DTXSID60378171
• Molecular Weight: 247.66 g/mol
• CAS RN: 62522-63-8

Description

3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride is a chemical compound with the molecular formula C8H6ClNO3S2. It has a molecular weight of 263.72.

Scientific Research Applications

Synthesis of Extended Oxazoles

The compound is used as a scaffold for synthetic elaboration in the creation of extended oxazoles. This application involves the formation of α-sulfonyl anion which reacts with alkyl halides to give diverse products. This process is crucial in the synthesis of anti-inflammatory drugs like Oxaprozin (Patil & Luzzio, 2016).

Reactivity in Triazole Synthesis

It demonstrates reactivity in the formation of 1- and 2-sulfonyl-1,2,3-triazoles. This is particularly relevant in reactions involving triazoles with thiadiazole, isoxazole, and benzene rings, leading to the formation of substituted 1,2,3-triazoles (Beryozkina et al., 2015).

Application in Indazole Synthesis

Used in the synthesis of N1,N2-disubstituted-1H-indazolones via electrophilic addition, demonstrating its utility in diverse electrophile reactions and subsequent formation of various indazolones (Conrad et al., 2011).

Creation of Benzoxazole Derivatives

It plays a role in the desulfitative C-arylation of a benzo[d]oxazole C-H bond with arene sulfonyl chlorides, facilitating the synthesis of 2-aryl benzoxazoles (Zhang et al., 2011).

Anticancer Evaluation

In the context of medicinal chemistry, it is utilized in the synthesis of triazole derivatives containing the sulfonyl group, which have shown moderate activity against various cancer cell lines (Salinas-Torres et al., 2022).

Catalytic Systems in Organic Synthesis

The compound is involved in the creation of ionic liquid catalytic systems, which efficiently catalyzes condensation reactions in the synthesis of benzimidazoles (Khazaei et al., 2011).

Novel Intermediate for Nitrogen-heterocycles

It serves as a potential intermediate for the preparation of nitrogen-heterocycles, demonstrating versatility in organic synthesis (Ito et al., 1983).

Fluorescence Sensing of Anions

This compound is used in the development of sensors for anions based on inhibition of excited-state intramolecular proton transfer (Wu et al., 2007).

Synthesis routes and methods

Procedure details

3-methylbenzo[d]oxazol-2(3H)-one (620 mg, 4.16 mmol) was added, in several batches, to chilled sulfurochloridic acid (17.5 g, 150.86 mmol) at 0° C. The resulting solution was stirred at room temperature for 3 hours, then quenched by adding it slowly to 200 mL of ice/salt. The resulting solution was extracted with ethyl acetate (3×40 mL). The organic layers were combined, dried (Na2SO4), filtered and concentrated to afford 0.5 g (46%) of 3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride as a light brown solid. 1H NMR (CDCl3) δ 8.00 (d, 1H), 7.97 (s, 1H), 7.16 (d, 1H), 3.52 (s, 3H).